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Compound of Interest

4-Hydroxybenzamidine
Compound Name:
hydrochloride

Cat. No.: B014794

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxybenzamidine hydrochloride is a pivotal serine protease inhibitor utilized
extensively in biochemical research and pharmaceutical development. Its efficacy in studying
enzyme kinetics, regulating protein interactions, and its potential as a therapeutic agent
necessitates the preparation of accurate and stable stock solutions.[1] This document provides
a comprehensive guide to preparing stock solutions of 4-Hydroxybenzamidine
hydrochloride, including its physicochemical properties, solubility, and detailed protocols for
creating both agqueous and organic solvent-based stocks.

Compound Information

4-Hydroxybenzamidine hydrochloride is an off-white to white crystalline powder. Its hydroxyl
group enhances its solubility and reactivity, making it a versatile tool for researchers.[1]

Table 1: Physicochemical Properties of 4-Hydroxybenzamidine Hydrochloride
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Property Value References

CAS Number 38148-63-9 [1][2][3]

Molecular Formula C7HsN20-HCI [1]

Molecular Weight 172.61 g/mol [11[3]

Appearance Off-white to white (2]
powder/crystal

Purity >98% [2][3]

Melting Point 223-227 °C [2][3]

Storage Temperature

2-8 °C or Room Temperature
(<15°C, cool and dark place)

[1]3]

Solubility

While specific quantitative solubility data for 4-Hydroxybenzamidine hydrochloride is not

readily available in the literature, it is known to be soluble in methanol.[3] For practical

laboratory purposes, the solubility of the closely related compound, benzamidine hydrochloride,

can be used as a valuable reference point for selecting appropriate solvents.

Table 2: Solubility of Benzamidine Hydrochloride (Reference Data)

Solvent Approximate Solubility References
100 mg/mL (may require

Water heatinj) e

DMSO 25 mg/mL [4]

Ethanol 10 mg/mL [4]

PBS (pH 7.2) 3 mg/mL [4]

It is strongly recommended to perform a small-scale, preliminary solubility test to determine the

optimal solvent and concentration for your specific experimental needs.
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Experimental Protocols

Safety Precautions: Always handle 4-Hydroxybenzamidine hydrochloride in a well-ventilated
area, preferably a fume hood. Wear appropriate personal protective equipment (PPE),
including a lab coat, safety glasses, and gloves. Consult the Safety Data Sheet (SDS) for
detailed safety information.

Protocol for Preparing an Aqueous Stock Solution (e.g.,
100 mM in Water)

Aqueous solutions are ideal for many biological assays but should be prepared fresh for
optimal activity.[4]

Materials:

4-Hydroxybenzamidine hydrochloride powder

High-purity, sterile deionized water

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath (optional)

Procedure:

o Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the
mass of 4-Hydroxybenzamidine hydrochloride needed:

o Mass (g) =0.1 mol/L*0.01 L*172.61 g/mol =0.17261 g (or 172.6 mQg)

o Weigh the compound: Accurately weigh out 172.6 mg of 4-Hydroxybenzamidine
hydrochloride powder and transfer it to a 15 mL conical tube.

» Dissolution: Add approximately 8 mL of sterile deionized water to the tube.
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» Mixing: Vortex the solution vigorously until the powder is completely dissolved. If dissolution
is slow, gentle warming in a water bath (not exceeding 40°C) can be applied.

e Final Volume Adjustment: Once fully dissolved, add sterile deionized water to bring the final
volume to 10 mL.

 Sterilization (Optional): If required for your application, sterile-filter the solution through a
0.22 um syringe filter into a new sterile tube.

o Storage: Use the aqueous solution immediately. For very short-term storage (less than a
day), keep it at 2-8°C. It is not recommended to store aqueous solutions for extended
periods.[4]

Protocol for Preparing an Organic Stock Solution (e.g.,
500 mM in DMSO)

Organic stock solutions, particularly in DMSO, are often more stable and can be stored for
longer periods.

Materials:

4-Hydroxybenzamidine hydrochloride powder

Anhydrous, sterile-filtered DMSO

Sterile, low-retention microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

o Calculate the required mass: To prepare 2 mL of a 500 mM stock solution in DMSO,
calculate the mass needed:

o Mass (g) = 0.5 mol/L*0.002 L*172.61 g/mol =0.17261 g (or 172.6 mg)
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» Weigh the compound: In a sterile microcentrifuge tube, accurately weigh 172.6 mg of 4-
Hydroxybenzamidine hydrochloride.

 Dissolution: Carefully add 2 mL of anhydrous DMSO to the tube.

e Mixing: Vortex the solution thoroughly until all the solid has dissolved. Gentle warming or
brief sonication can assist with dissolution.

» Aliquoting and Storage: Aliquot the concentrated stock solution into smaller, single-use
volumes in sterile cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term stability.

Note on Dilution: When preparing working solutions from a DMSO stock, ensure the final
concentration of DMSO in your assay is low (typically <0.5%) to avoid solvent-induced artifacts
in biological systems.

Visualized Workflow
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Workflow for Preparing 4-Hydroxybenzamidine Hydrochloride Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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